Cas no 1804687-03-3 (3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-methanol)

• Product Name: 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-methanol
• CAS No: 1804687-03-3
• MF: C₉H₈F₂N₂O
• MW: 198.169428825378
• CID: 4806798
• Update Time: 2025-05-26

3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-methanol

• Inchi： 1S/C9H8F2N2O/c1-5-2-7(9(10)11)13-8(4-14)6(5)3-12/h2,9,14H,4H2,1H3
• InChI Key： XCPSZUQBGINSIS-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C)=C(C#N)C(CO)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 238
• XLogP3: 0.7
• Topological Polar Surface Area: 56.9

Additional information on 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-methanol

Comprehensive Overview of 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-methanol (CAS No. 1804687-03-3)

3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-methanol (CAS No. 1804687-03-3) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique cyano and difluoromethyl functional groups, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the design of novel bioactive molecules and advanced materials.

The molecular structure of 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-methanol features a pyridine core substituted with a cyano group at the 3-position, a difluoromethyl group at the 6-position, and a hydroxymethyl group at the 2-position. These modifications enhance its reactivity and solubility, enabling its use in diverse chemical reactions. The presence of the difluoromethyl group is particularly noteworthy, as it often imparts improved metabolic stability and bioavailability to derivatives, a feature highly sought after in drug discovery.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their applications in medicinal chemistry. Compounds like 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-methanol are frequently investigated for their potential as kinase inhibitors or antimicrobial agents. The cyano group further expands its utility, serving as a versatile handle for further functionalization through nucleophilic addition or reduction reactions. This adaptability aligns with the growing trend of fragment-based drug design, where small, modular building blocks are used to construct complex therapeutic molecules.

Beyond pharmaceuticals, 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-methanol has found applications in agrochemical research. The difluoromethyl moiety is known to enhance the pesticidal activity of compounds, making this derivative a candidate for developing next-generation crop protection agents. With increasing global focus on sustainable agriculture and green chemistry, researchers are exploring eco-friendly synthesis routes for such compounds to minimize environmental impact.

The synthesis of 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-methanol typically involves multi-step organic reactions, including halogenation, cyanation, and fluorination. Advanced techniques such as flow chemistry and catalyzed cross-coupling have been employed to improve yield and selectivity. These innovations address the industry's need for cost-effective and scalable production methods, a topic frequently searched by professionals in chemical manufacturing.

Analytical characterization of this compound relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC, ensuring high purity and consistency. Quality control is critical, especially when the compound is used as a reference standard or intermediate in regulated industries. The rise of AI-driven analytical tools has further streamlined this process, enabling faster and more accurate identification of structural features.

As the scientific community continues to explore heterocyclic chemistry, compounds like 3-Cyano-6-(difluoromethyl)-4-methylpyridine-2-methanol remain at the forefront of innovation. Its unique combination of functional groups offers endless possibilities for customization, catering to the evolving needs of drug discovery, material science, and agrochemical development. With ongoing research and technological advancements, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.